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Compound of Interest

Compound Name: 4-Methyl-1-heptanol

Cat. No.: B1330018 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 4-Methyl-1-heptanol

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the safety and hazard profile of chemical compounds is paramount. This

guide provides a detailed overview of the available safety information for 4-Methyl-1-heptanol
(CAS No. 817-91-4), focusing on its physicochemical properties, hazard classifications,

handling procedures, and emergency responses.

Physicochemical Properties
A clear understanding of the physical and chemical properties of 4-Methyl-1-heptanol is
fundamental to its safe handling and use in experimental settings. The following table

summarizes key quantitative data.
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Property Value Source

Molecular Formula C8H18O [1][2][3]

Molecular Weight 130.23 g/mol [1][2]

CAS Number 817-91-4 [1][2][3][4]

Boiling Point 182.7°C [1]

Melting Point -61.15°C (estimate) [1]

Density 0.8065 g/cm³ [1]

Refractive Index 1.4253 [1]

pKa 15.17 ± 0.10 (Predicted) [1][3]

Globally Harmonized System (GHS) Hazard
Classification
4-Methyl-1-heptanol has been classified according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). This classification provides a standardized

understanding of its intrinsic hazards.

Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning[2][4]

GHS Pictograms:
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Toxicological Information
While a comprehensive toxicological profile for 4-Methyl-1-heptanol is not extensively detailed

in the available literature, the GHS classification indicates that it is an irritant to the skin, eyes,

and respiratory system.[2][5] It is important to note that one source states that the toxicological

properties of this chemical have not been thoroughly investigated.[5] Therefore, appropriate

precautions should be taken to minimize exposure.

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is crucial when working with 4-Methyl-1-heptanol to
ensure personnel safety and experimental integrity.

Handling:

Utilize in a well-ventilated area or under a chemical fume hood.[5]

Avoid breathing dust, vapor, mist, or gas.[5]

Prevent contact with skin and eyes by wearing appropriate personal protective equipment

(PPE), including chemical safety goggles, gloves, and protective clothing.[4][5]

Keep away from heat, sparks, open flames, and other ignition sources.[5]

Open and handle containers with care.[5]

Storage:

Store in a tightly closed container.[4][5]

Keep in a cool, dry, and well-ventilated place.

Store locked up.[4]
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Emergency Procedures
In the event of an accidental exposure or spill, the following procedures should be followed.

First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[4]

Skin Contact

Immediately take off contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation occurs.[4]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and consult a

doctor.[4]

Ingestion
Do not induce vomiting. Seek immediate

medical attention.[5]

Spill Response Workflow:

The following diagram outlines a logical workflow for responding to a 4-Methyl-1-heptanol
spill.

Initial Actions

Containment & Cleanup Final StepsSpill Occurs Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, etc.)

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Suitable Container Decontaminate Spill Area Dispose of Waste According

to Regulations Report Incident

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.echemi.com/sds/4-methyl-1-heptanol-pid_Rock26016.html
https://www.echemi.com/sds/4-methyl-1-heptanol-pid_Rock26016.html
https://www.echemi.com/sds/4-methyl-1-heptanol-pid_Rock26016.html
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
https://www.benchchem.com/product/b1330018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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